Cas no 2304-80-5 (C18 Dihydroceramide)

• Product Name: C18 Dihydroceramide
• CAS No: 2304-80-5
• MF: C₃₆H₇₃NO₃
• MW: 567.969732046127
• CID: 280043
• PubChem ID: 5283573
• Update Time: 2025-07-23

C18 Dihydroceramide Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-
• N-stearoyl-D-erythro-sphinganine
• C18 Dihydroceramide
• N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octadecanamide
• (2S,3R)-2-octadecanoylaminooctadecane-1,3-diol
• C18DH Cer
• Ceramide 2
• D-erythro-2-Stearoylamino-octadecan-1,3-diol
• N-((1S,R)-2-Hydroxy-1-hydroxymethyl-heptadecyl)-stearamid
• N-((1S,R)-2-hydroxy-1-hydroxymethyl-heptadecyl)-stearamide
• N-(octadecanoyl)-dihydroceramide
• N-(octadecanoyl)-sphinganine
• N-18:0 Sphinganine C18 Sphinganine C18 dihydrosphingosi
• N-stearoyldihydroceramide
• N-stearoyldihydrosphingosine
• N-Stearoylsphinganine
• G91426
• N-octodecanoyldihydrosphingosine
• N-(octodecanoyl)-sphinganine
• C18 Dihydroceramide (d18:0/18:0)
• N-Stearoyldihydro-D-erythro-Sphingosine
• J-014958
• Ceramide 2 pure
• N-(stearoyl)-sphinganine
• Octadecanamide, N-(2-hydroxy-1-(hydroxymethyl)heptadecyl)-, (R-(R*,S*))-
• UNII-8AD8CNQ956
• n-stearoyl dihydrosphingosine
• 2304-80-5
• CERAMIDE NG
• BP-28818
• Cer(36:00)
• 1-stearoyl-C18-sphingosine
• DB14706
• DHC-A 18:0/18:0
• N-octodecanoylsphinganine
• LMSP02020008
• N-octodecanoyldihydroceramide
• Cer(d18:0/18:0)
• CHEBI:67033
• C18 dihydro Ceramide (d18:0/18:0)
• palmitoyl-c16-dihydrosphingosine
• 8AD8CNQ956
• Q27135592
• Octadecanamide, N-(2-hydroxy-1-(hydroxymethyl)heptadecyl)-, D-erythro-
• (2S,3R)-2-(Octadecanoylamino)octadecane-1,3-diol
• Octadecanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-
• C18-dihydro-Ceramide (N-stearoyl)
• Octadecanamide, N-((1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl)-
• Ceramide II
• Ceramide NS
• C18 dihydrosphingosine
• C04977SRJ5
• CERAMIDE TIC-001
• N-(stearoyl)-dihydroceramide
• N-stearoyl-sphinganine
• C18 Dihydroceramide (d18:0/18:0), N-stearoyl-D-erythro-sphinganine, powder
• DTXSID50177594
• UNII-C04977SRJ5
• C18 Sphinganine
• SCHEMBL1478975
• Cer(36:0)
• (2S,3R)-2-octadecanoylaminooctadecane-1 ,3-diol
• AKOS040754846

• Inchi： 1S/C36H73NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h34-35,38-39H,3-33H2,1-2H3,(H,37,40)/t34-,35+/m0/s1
• InChI Key： KZTJQXAANJHSCE-OIDHKYIRSA-N
• SMILES： O[C@@H]([C@H](CO)NC(CCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 567.55900
• Monoisotopic Mass: 567.55904519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 33
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 0.909
• Melting Point: 104-106°C
• Boiling Point: 694.8°C at 760 mmHg
• Flash Point: 374°C
• Refractive Index: 1.473
• Solubility: Chloroform, Methanol (warmed)
• PSA: 69.56000
• LogP: 10.95810

C18 Dihydroceramide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides

Additional information on C18 Dihydroceramide

Recent Advances in the Study of C18 Dihydroceramide (2304-80-5) in Chemical Biology and Medicine

In recent years, the study of sphingolipids, particularly dihydroceramides, has gained significant attention in the field of chemical biology and medicine. Among these, C18 Dihydroceramide (CAS: 2304-80-5) has emerged as a critical molecule due to its role in cellular signaling, apoptosis, and metabolic regulation. This research briefing aims to provide an overview of the latest findings related to C18 Dihydroceramide, focusing on its biochemical properties, therapeutic potential, and recent advancements in its synthesis and application.

C18 Dihydroceramide is a saturated form of ceramide, characterized by an 18-carbon sphingoid base. Unlike ceramides, which contain a double bond in the sphingoid backbone, dihydroceramides lack this feature, making them less reactive but equally important in cellular processes. Recent studies have highlighted the role of C18 Dihydroceramide in modulating endoplasmic reticulum (ER) stress, autophagy, and lipid metabolism. Its chemical stability and unique biological activities make it a promising candidate for therapeutic interventions in diseases such as cancer, diabetes, and neurodegenerative disorders.

One of the key breakthroughs in the study of C18 Dihydroceramide is its synthesis and purification. Researchers have developed novel enzymatic and chemical methods to produce high-purity C18 Dihydroceramide, enabling more accurate in vitro and in vivo studies. For instance, a 2023 study published in the Journal of Lipid Research demonstrated a scalable enzymatic synthesis approach using recombinant ceramide synthases, which significantly improved yield and reduced byproducts. This advancement has paved the way for large-scale production and clinical applications.

In the context of cancer research, C18 Dihydroceramide has shown potential as a tumor suppressor. A recent study in Cancer Cell revealed that exogenous administration of C18 Dihydroceramide induced apoptosis in chemotherapy-resistant cancer cells by activating the mitochondrial pathway. Moreover, the study identified specific molecular targets, such as the Bcl-2 family proteins, which are critical for its pro-apoptotic effects. These findings suggest that C18 Dihydroceramide could be used as an adjuvant therapy to overcome drug resistance in cancer treatment.

Beyond oncology, C18 Dihydroceramide has also been investigated for its role in metabolic diseases. A 2022 study in Diabetes demonstrated that C18 Dihydroceramide levels were inversely correlated with insulin sensitivity in obese individuals. Further mechanistic studies revealed that C18 Dihydroceramide inhibits the PI3K/Akt pathway, a key regulator of glucose uptake. These insights open new avenues for targeting sphingolipid metabolism in the treatment of type 2 diabetes and related metabolic disorders.

Despite these promising findings, challenges remain in the clinical translation of C18 Dihydroceramide. Issues such as bioavailability, tissue-specific delivery, and potential off-target effects need to be addressed. Recent efforts have focused on developing nanoparticle-based delivery systems to enhance the stability and targeting of C18 Dihydroceramide. A 2023 preprint in BioRxiv reported the successful use of lipid nanoparticles to deliver C18 Dihydroceramide to pancreatic beta cells, resulting in improved glucose homeostasis in diabetic mice.

In conclusion, C18 Dihydroceramide (2304-80-5) represents a multifaceted molecule with significant potential in chemical biology and medicine. Advances in its synthesis, mechanistic understanding, and therapeutic applications underscore its importance in contemporary research. Future studies should focus on overcoming translational barriers and exploring its synergistic effects with existing therapies. As the field progresses, C18 Dihydroceramide is poised to become a cornerstone in the development of novel treatments for a range of diseases.